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The table below consolidates the core preclinical data found in the literature.

Parameter Reported Value
Experimental Context /
Notes

FXa Inhibitory
Potency (IC₅₀)

3.5 nM In vitro enzyme assay [1].

In Vivo
Antithrombotic
Efficacy

Potent efficacy Rabbit model of venous

thrombosis [1].

Bleeding Risk
Profile

Did not affect bleeding time Observed at efficacious
antithrombotic doses in the

same rabbit model [1].

Pharmacokinetics Favorable in monkeys Specific parameters (half-life,

clearance, etc.) not detailed
[1].

Chemical Structure Chloronaphthyl P1 group, 2-
hydroxyethylsulfone linker,

piperidinyltetrahydropyrimidinone P4 group

Discovered to replace a
metabolically vulnerable

heterocycle in a lead
compound [1].
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Research and Development Context

Letaxaban was developed as a direct, oral Factor Xa (FXa) inhibitor.

Mechanism of Action: As an FXa inhibitor, letaxaban binds directly to the active site of Factor Xa,

preventing the conversion of prothrombin to thrombin. This mechanism reduces thrombin generation
and, consequently, fibrin clot formation [2] [3].

Discovery Rationale: The tetrahydropyrimidinone P4 group in its structure was introduced to
address a metabolic instability identified in an earlier lead compound from the same chemical series

[1].
Clinical Fate: Letaxaban successfully progressed through Phase II clinical trials but was ultimately

discontinued from further development [1] [4].

The following diagram illustrates the general mechanism of action of Factor Xa inhibitors like letaxaban

within the coagulation cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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